![molecular formula C6H11ClN4O2 B2620702 2-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]acetamide CAS No. 1435804-26-4](/img/structure/B2620702.png)
2-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
Description
Synthesis Analysis
An efficient one-pot method has been developed for the synthesis of 2-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]acetamide . This method involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. Notably, this approach allows the production of structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the need for protective groups. The reaction scope encompasses various amidoxime and isatoic anhydride derivatives, including aryl, hetaryl, and cycloalkyl substitutions .
Molecular Structure Analysis
The molecular structure of 2-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]acetamide features an intriguing arrangement. Single crystal X-ray diffraction studies have revealed intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and the NH2 group. This interaction contributes to the compound’s stability and properties .
Chemical Reactions Analysis
The 1,2,4-oxadiazole ring within this compound is a well-known pharmacophore. It frequently appears in active pharmaceutical ingredients with diverse therapeutic applications. Examples include ataluren (used for treating Duchenne muscular dystrophy), azilsartan (for hypertension), and opicapone (adjunctive therapy for Parkinson’s disease). Additionally, 1,2,4-oxadiazoles have been recognized as selective inhibitors of human carbonic anhydrase isoforms, antimicrobials, and novel agents for age-related diseases. Their versatility extends to applications in energetic materials, fluorescent dyes, sensors, and insecticides .
Physical And Chemical Properties Analysis
Future Directions
properties
IUPAC Name |
2-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4O2/c1-4-9-6(12-10-4)3-8-5(11)2-7/h2-3,7H2,1H3,(H,8,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPNKUYZXQZBIBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CNC(=O)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((4-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy)acetamide](/img/structure/B2620622.png)
![N-(2-fluorophenyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carboxamide](/img/structure/B2620623.png)
![1-(2,5-Dichloro-4-methoxybenzenesulfonyl)-4-[3-(trifluoromethyl)phenyl]piperazine](/img/structure/B2620624.png)
![1-methyl-3-{4-methyl-5-[(E)-3-(4-toluidino)-2-propenoyl]-1,3-thiazol-2-yl}pyridinium iodide](/img/structure/B2620625.png)
![2-[(3-Nitrophenyl)methyl]-6-(2,4,5-trimethylphenyl)pyridazin-3-one](/img/structure/B2620634.png)
![2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2620635.png)
![(2Z)-6-chloro-2-[(2-fluorophenyl)imino]-2H-chromene-3-carboxamide](/img/structure/B2620636.png)
![N-[(5-bromo-2-ethoxyphenyl)methyl]-N-cyclopropylbut-2-ynamide](/img/structure/B2620638.png)
![N-(2,5-dimethylphenyl)-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide](/img/structure/B2620640.png)
